1,1,1,2,2-Pentafluoro-3-iodopropane
Overview
Description
1,1,1,2,2-Pentafluoro-3-iodopropane is a chemical compound used as an important raw material and intermediate in organic synthesis, pharmaceuticals, and agrochemicals . It is used to produce 1,1,1,2,2-pentafluoro-propane by heating .
Synthesis Analysis
1,1,1,2,2-Pentafluoro-3-iodopropane is synthesized by heating, and it serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, and agrochemicals .Molecular Structure Analysis
The molecular formula of 1,1,1,2,2-Pentafluoro-3-iodopropane is C3H2F5I . The InChI Key is HENALDZJQYAUBN-UHFFFAOYSA-N .Chemical Reactions Analysis
1,1,1,2,2-Pentafluoro-3-iodopropane is used to produce 1,1,1,2,2-pentafluoro-propane by heating . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, and agrochemicals .Physical And Chemical Properties Analysis
1,1,1,2,2-Pentafluoro-3-iodopropane is a clear colorless liquid . It has a refractive index of 1.3700-1.3770 at 20°C . It is insoluble in water .Scientific Research Applications
Organic Synthesis
1,1,1,2,2-Pentafluoro-3-iodopropane: is a valuable intermediate in organic synthesis. Its unique structure allows for the introduction of fluorinated alkyl groups into organic molecules, which can significantly alter their chemical and physical properties. This compound is particularly useful in the synthesis of fluorinated analogs of natural products, pharmaceuticals, and agrochemicals .
Pharmaceutical Research
In pharmaceutical research, 1,1,1,2,2-Pentafluoro-3-iodopropane serves as a precursor for the development of new medicinal compounds. The incorporation of fluorine atoms can enhance the biological activity, selectivity, and metabolic stability of pharmaceuticals. Researchers utilize this compound to synthesize potential drug candidates with improved efficacy and reduced side effects .
Agrochemical Development
The agrochemical industry benefits from the use of 1,1,1,2,2-Pentafluoro-3-iodopropane in creating new pesticides and herbicides. Fluorinated compounds often exhibit increased potency and longevity, making them effective at lower doses. This compound aids in the development of agrochemicals that are more environmentally friendly and sustainable .
Material Science
In material science, 1,1,1,2,2-Pentafluoro-3-iodopropane contributes to the creation of advanced materials with unique properties. Fluorinated polymers and resins, for example, display enhanced resistance to solvents, acids, and bases. This compound is instrumental in synthesizing materials with specific characteristics required for high-performance applications .
Environmental Chemistry
1,1,1,2,2-Pentafluoro-3-iodopropane: is used in environmental chemistry to study the behavior of fluorinated compounds in the atmosphere. Its volatility and reactivity make it a suitable model compound for understanding the environmental impact of fluorocarbons and helping to develop strategies for pollution reduction .
Analytical Chemistry
In analytical chemistry, 1,1,1,2,2-Pentafluoro-3-iodopropane can be used as a standard or reagent in various analytical techniques. Its well-defined physical and chemical properties enable accurate calibration of instruments and validation of analytical methods, particularly in the analysis of fluorinated organic compounds .
Catalysis
This compound also finds applications in catalysis, where it can act as a ligand or a reactant in catalytic processes. The presence of both iodine and fluorine atoms offers unique opportunities for catalytic transformations, leading to the development of more efficient and selective catalysts .
Energy Storage
Lastly, 1,1,1,2,2-Pentafluoro-3-iodopropane may play a role in energy storage research. Fluorinated compounds are being explored for their potential in battery technologies, where they could contribute to the stability and capacity of energy storage systems .
Safety and Hazards
properties
IUPAC Name |
1,1,1,2,2-pentafluoro-3-iodopropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2F5I/c4-2(5,1-9)3(6,7)8/h1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HENALDZJQYAUBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2F5I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5059870 |
Source
|
| Record name | (Perfluoroethyl)methyl iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,2,2-Pentafluoro-3-iodopropane | |
CAS RN |
354-69-8 |
Source
|
| Record name | 1,1,1,2,2-Pentafluoro-3-iodopropane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=354-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propane, 1,1,1,2,2-pentafluoro-3-iodo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000354698 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 354-69-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=141151 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Propane, 1,1,1,2,2-pentafluoro-3-iodo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | (Perfluoroethyl)methyl iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1,1,2,2-pentafluoro-3-iodopropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.972 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,2,3,3,3-Pentafluoropropyl iodide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5YQ9ZAZ5P4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 1,1,1,2,2-pentafluoro-3-iodopropane synthesized and what are the major byproducts?
A: 1,1,1,2,2-Pentafluoro-3-iodopropane can be synthesized through the photochemical reaction of chloro-1,1-difluoroethylene with trifluoroiodomethane. This reaction primarily yields two isomers: 3-chloro-1,1,1,2,2-pentafluoro-3-iodopropane (major product) and 2-chloro-1,1,1,3,3-pentafluoro-3-iodopropane (minor product) in a ratio of approximately 92:8 []. A significant byproduct of this reaction is 1,1-difluoroiodoethylene [].
Q2: Does 1,1,1,2,2-pentafluoro-3-iodopropane exhibit any interesting reactivity?
A: Yes, 1,1,1,2,2-pentafluoro-3-iodopropane demonstrates reactivity with lithium tetrahydroaluminate. It forms an unstable complex, LiAl(CH2CF2CF3)H2I, in diethyl ether or tetrahydrofuran solution []. This complex is thermally unstable and decomposes readily to yield 2,3,3,3-tetrafluoropropene in high yield [].
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